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Chemical Identity & Known Properties

Artobiloxanthone is a pyranoxanthone, an aromatic compound featuring a fused pyranoxanthone ring

system, often isolated from various Artocarpus species [1] [2]. The table below summarizes its basic

structural information and known physicochemical characteristics.

Property Description / Value

Chemical
Class

Pyranoxanthone [1]

Molecular
Formula

C₂₅H₂₂O₈ (for related Pyranocycloartobiloxanthone) [3]

Melting Point 218-220 °C (for related Pyranocycloartobiloxanthone B) [3]

Solubility No specific quantitative data found; generally, natural xanthones share challenges

with poor aqueous solubility [4].

Stability No specific quantitative data found on degradation under various conditions (pH,

light, temperature).

Biological Activity & Therapeutic Potential
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While direct solubility data is scarce, research indicates significant biological activities that underscore the

importance of developing effective formulations.

Activity Experimental Model Key Findings Citation

Anti-
proliferative /
Anticancer

Oral squamous cell

carcinoma (SAS cells)

IC₅₀ = 11 μM; high selectivity for cancer cells

over normal HaCaT cells [1].

Human promyelocytic
leukemia (HL60), Breast

cancer (MCF7)

Related compound
Pyranocycloartobiloxanthone A showed

strong activity (IC₅₀: 0.5-5.0 μg/mL); acts as
apoptotic promoter [3].

Enzyme
Inhibition

Xanthine Oxidase (XO) Molecular docking shows strong binding
(score: -7.99 kcal/mol), indicating potential

antioxidant activity [5].

Transglutaminase 2

(TG2)

Noted affinity for TG2, a protein implicated in

diseases like lung cancer [1].

Experimental Protocols for Characterization

For a complete technical guide, you would need to experimentally determine artobiloxanthone's solubility

and stability. Here are standard protocols for these assessments.

Solubility Determination

The equilibrium solubility is a fundamental parameter measured by the shake-flask method [4].

Preparation: Add an excess amount of artobiloxanthone to a vial containing a selected solvent
(e.g., water, buffers of different pH, or organic solvents like DMSO for stock solutions).

Equilibration: Seal the vial and agitate it in a shaker water bath at a constant temperature (e.g.,
37°C) for a sufficient time to reach equilibrium (typically 24-72 hours).

Analysis: Centrifuge the solution to separate the undissolved solid. Analyze the concentration of
artobiloxanthone in the saturated supernatant using a validated analytical method, such as High-
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Performance Liquid Chromatography (HPLC) with UV detection.

Data Presentation: Report the solubility as mass/volume (e.g., µg/mL) or molarity (mol/L) at the
specified temperature.

Stability Assessment

Stability studies investigate degradation under various stress conditions [4].

Forced Degradation Studies: Prepare solutions of artobiloxanthone and subject them to different

stress conditions:
Acidic/Basic Hydrolysis: Mix with HCl and NaOH solutions at elevated temperatures (e.g.,

60°C).
Oxidative Stress: Mix with hydrogen peroxide (e.g., 3%).

Photolytic Stress: Expose solid and solution samples to UV and visible light.
Thermal Stress: Incubate the solid at high temperatures (e.g., 60°C).

Sampling and Analysis: Withdraw samples at predetermined time points and analyze them by
HPLC to monitor the decrease in artobiloxanthone peak area and the appearance of degradation

products.
Data Presentation: Report the percentage of parent compound remaining over time and identify

major degradation products.

Mechanisms of Action in Cancer

Research suggests that artobiloxanthone and related compounds from Artocarpus species exert anticancer

effects through multiple pathways. The diagram below summarizes the key mechanisms involved.

Key signaling pathways modulated by artobiloxanthone in cancer cells.

Strategies to Overcome Solubility Challenges

Since natural xanthones like artobiloxanthone are generally hydrophobic, these nanotechnology-based

formulations and chemical modifications can be explored to enhance solubility and bioavailability [4]:

Nanocarrier Systems: Encapsulation into polymeric nanoparticles, lipid-based carriers,
nanoemulsions, or nanomicelles can significantly improve solubility, stability, and cellular uptake.
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Advanced Extraction Techniques: Methods like supercritical fluid extraction (SFE) can optimize

the yield and purity of extracted xanthones.
Chemical Modifications: Structural alterations, such as glycosylation or esterification, can be

employed to improve the water solubility and pharmacokinetic profile.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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